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Compound of Interest

2-Chlorophenyl!
Compound Name:
phosphorodichloridate

Cat. No.: B077605

This technical guide provides a comprehensive overview of 2-Chlorophenyl
phosphorodichloridate, a significant reagent in organic synthesis, particularly within the
realms of pharmaceutical and agrochemical development. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its synonyms, chemical identifiers, and physical properties.

Chemical Identity and Synonyms

2-Chlorophenyl phosphorodichloridate is known by several alternative names in scientific
literature and chemical databases. A comprehensive list of these synonyms and identifiers is
crucial for accurate literature searches and unambiguous substance identification.
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Identifier Type Identifier Source
) 2-Chlorophenyl
Systematic Name ) ) IUPAC
phosphorodichloridate
. Chemical Abstracts Service[1]
CAS Registry Number 15074-54-1 2]
PubChem CID 84775 PubChem[1][3]
European Chemicals
EC Number 239-129-4
Agency[1][4]
2-Chlorophenyl)phosphoric
Synonyms ( phenyhphosp [2][5]

acid dichloride

2-Chlorophenyl
dichloridophosphate

[1](6]

2-Chlorophenyl
dichlorophosphate

[31141(7]

o-Chlorophenyl
dichlorophosphate

[2][6]

o-Chlorophenylphosphonyl
dichloride

[2](6]

2-Chlorophenylphosphoryl
dichloride

[1](6]

1-chloro-2-

dichlorophosphoryloxybenzene

[1](8]

Phosphorodichloridic acid, 2-

chlorophenyl ester

[2](5]

INChl=1S/C6H4CI302P/c7-5-

InChl 3-1-2-4-6(5)11-12(8,9)10/h1- IUPAC[1][2][4][6]
4H
VLDPXPPHXDGHEW-

InChiKey IUPAC[1][2][6]
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C1=CC=C(C(=C1)OP(=0)

SMILES IUPAC[1][6]
(chencl

MDL Number MFCD00009704 (11131141161

Beilstein/REAXYS 911009 [4][6]

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of 2-

Chlorophenyl phosphorodichloridate, which are essential for its handling, storage, and

application in experimental settings.

Property Value Conditions Source
Molecular Formula C6H4CI302P [11[2][3][6]
Molecular Weight 245.43 g/mol [31[5][6]
Colorless to light
Appearance yellow/orange clear [1][6]
liquid
Boiling Point 135-137 °C at 12 mmHg [31[4][6]
Density 1.491 g/mL at 25 °C [41[6]
Refractive Index 1.538 at 20 °C [41[6]
Flash Point 105 °C (221 °F) closed cup [4][6]
Inert atmosphere,
Storage Room Temperature, [1][6]

Moisture Sensitive

Experimental Applications and Protocols

Role in Synthesis:

2-Chlorophenyl phosphorodichloridate is a pivotal reagent in organic chemistry, primarily

utilized as a phosphorylating agent.[1] Its principal application lies in the synthesis of complex
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organic molecules, including pharmaceuticals and agrochemicals.[3] It serves as a key
intermediate in the creation of phosphonate derivatives that have shown potential antiviral and
anticancer properties.[3] In the field of agricultural science, it is employed in the formulation of
pesticides and herbicides.[3]

General Experimental Workflow:

While specific, detailed experimental protocols are proprietary and vary based on the target
molecule, a general workflow for the use of 2-Chlorophenyl phosphorodichloridate in the
synthesis of oligonucleotides can be outlined. This process typically involves the reaction of the
phosphorodichloridate with a protected nucleoside in the presence of a suitable base to form a
phosphoramidite intermediate. This intermediate is then used in the solid-phase synthesis of
DNA or RNA strands.

The following diagram illustrates a generalized workflow for the application of 2-Chlorophenyl
phosphorodichloridate in chemical synthesis.
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General Synthetic Workflow Using 2-Chlorophenyl phosphorodichloridate
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Caption: A generalized workflow for chemical synthesis.
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Chemical Identifier Relationships

The various identifiers for 2-Chlorophenyl phosphorodichloridate are interconnected,
providing a hierarchical and cross-referenced system for its unambiguous identification. The
following diagram illustrates the logical relationships between these identifiers.

Identifier Relationships for 2-Chlorophenyl phosphorodichloridate

Chemical Compound

2-Chlorophenyl
phosphorodichloridate
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Caption: Relationships between chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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